Cas no 196512-99-9 (2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-)

2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro- structure
196512-99-9 structure
Product Name:2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-
CAS No:196512-99-9
MF:C11H11NO
MW:173.211142778397
CID:98287
PubChem ID:15296982
Update Time:2025-04-18

2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzofurancarbonitrile,2-ethyl-2,3-dihydro-
    • 2-Ethyl-2,3-dihydro-1-benzofuran-2-carbonitrile
    • (+)-2-Ethyl-2,3-dihydro-2-cyanobenzofuran
    • 1H-Perimidine,2-ethyl-2,3-dihydro-2-methyl-
    • 2,3-dihydro-2-ethyl-2-methylperimidine
    • 2,3-dihydro-2-ethylbenzo[b]furan-2-carbonitrile
    • 2-ethyl-2,3-dihydro-1-benzofuran-2-carboxylic acid nitrile
    • 2-ETHYL-2,3-DIHYDRO-2-METHYL-1H-PYRIMIDINE
    • 2-Ethyl-2-methyl-2,3-di
    • 2-ethyl-2-methyl-2,3-dihydro-1H-perimidine
    • 2-Methyl-2-aethyl-2,3-dihydroperimidin
    • 2-Methyl-2-ethyl-2,3-dihydroperimidine
    • AG-F-52779
    • SCHEMBL7415637
    • AKOS015909842
    • 196512-99-9
    • Inchi: 1S/C11H11NO/c1-2-11(8-12)7-9-5-3-4-6-10(9)13-11/h3-6H,2,7H2,1H3
    • InChI Key: URYZSPIYMNYXSS-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2CC1(C#N)CC

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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